ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 4-[[2-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H20F3NO2/c1-2-22-14(21)15(7-9-20-10-8-15)11-12-5-3-4-6-13(12)16(17,18)19/h3-6,20H,2,7-11H2,1H3
• InChI Key: UPEWAUFZHNCHPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCNCC1)CC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H20F3NO2
• Molecular Weight: 315.33 g/mol

Description

Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the piperidine class of compounds and is known for its unique chemical properties that make it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, which play a role in various biological processes.
Biochemical and physiological effects:
Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties and has been used in the study of various biological processes, including the regulation of neurotransmitter release and the modulation of the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride is its ability to act as a potent inhibitor of certain enzymes, which makes it a valuable tool in the study of various biological processes. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for the study of Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride. Some of these directions include the study of its potential therapeutic applications in the treatment of various diseases, including cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on various biological processes.

Synthesis Methods

The synthesis of Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride can be achieved through a multi-step process involving the reaction of various chemical reagents. The synthesis process involves the reaction of 4-piperidone hydrochloride with ethyl 2-bromoacetate in the presence of a base to form Ethyl 4-piperidone-4-carboxylate. This intermediate product is then reacted with 2-(trifluoromethyl)benzyl bromide in the presence of a base to form Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidone-4-carboxylate. Finally, the product is treated with hydrochloric acid to obtain Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride.

Scientific Research Applications

Ethyl 4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate hydrochloride has a wide range of scientific research applications. It has been used as a tool in the study of various biological processes and has been shown to have potential therapeutic applications in the treatment of various diseases.